5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
Description
5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core. Key structural attributes include:
- Position 5: A furan-2-yl group, contributing electron-rich aromatic character.
- Position 7: A trifluoromethyl (-CF₃) group, imparting electron-withdrawing effects and metabolic stability.
- Position 2: A carbonyl chloride (-COCl) functional group, enabling reactivity in nucleophilic acyl substitution reactions.
This compound serves as a versatile intermediate in medicinal and agrochemical synthesis, particularly for constructing amides or esters via its reactive acyl chloride moiety .
Properties
IUPAC Name |
5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5ClF3N3O2/c13-11(20)7-5-10-17-6(8-2-1-3-21-8)4-9(12(14,15)16)19(10)18-7/h1-5H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABVAQSLKLIFMJO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NC3=CC(=NN3C(=C2)C(F)(F)F)C(=O)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5ClF3N3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.63 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological applications, and relevant research findings.
The compound has the following chemical properties:
| Property | Value |
|---|---|
| Chemical Formula | C₁₂H₅ClF₃N₃O₂ |
| Molecular Weight | 315.64 g/mol |
| CAS Number | 848422-53-7 |
| IUPAC Name | 5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride |
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of pyrazolo[1,5-a]pyrimidine derivatives. For instance, compounds derived from this scaffold demonstrated significant activity against various bacterial strains, including those resistant to conventional antibiotics. The mechanism often involves inhibition of bacterial quorum sensing and biofilm formation, which are critical for bacterial virulence and resistance .
Anti-inflammatory Activity
The compound exhibits potent anti-inflammatory properties. In vitro assays have shown that it inhibits cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2, which are key players in the inflammatory response. For example, a derivative of this compound demonstrated an IC₅₀ of 0.01 μM against COX-2, indicating high potency compared to standard anti-inflammatory drugs like diclofenac .
Anticancer Potential
The pyrazolo[1,5-a]pyrimidine core has been associated with anticancer activity through various mechanisms. Studies indicate that these compounds can induce apoptosis in cancer cells and inhibit key signaling pathways involved in tumor growth and metastasis. For example, certain derivatives have shown selective cytotoxicity towards cancer cell lines while exhibiting low toxicity to normal cells .
Case Studies
-
Study on Antimicrobial Activity :
- A study evaluated the efficacy of several pyrazolo[1,5-a]pyrimidine derivatives against Staphylococcus aureus and Escherichia coli.
- Results indicated that compounds with trifluoromethyl substitutions exhibited enhanced antibacterial activity compared to their non-fluorinated counterparts.
- Anti-inflammatory Research :
-
Anticancer Evaluation :
- A series of pyrazolo[1,5-a]pyrimidines were tested against multiple cancer cell lines.
- The results indicated that certain compounds caused G0/G1 phase arrest in cancer cells and induced caspase-mediated apoptosis.
Scientific Research Applications
Antitumor Activity
Research indicates that pyrazolo[1,5-a]pyrimidine derivatives exhibit potent antitumor properties. For instance, a study highlighted the anticancer efficacy of compounds derived from this scaffold against various cancer cell lines. Notably:
- Compound Efficacy : A derivative showed an IC50 of 0.39 μM against HCT116 cells and 0.46 μM against MCF-7 cells, indicating strong inhibitory effects on tumor growth .
Enzymatic Inhibition
The compound has also been studied for its enzymatic inhibitory activities. Pyrazolo[1,5-a]pyrimidines have been shown to inhibit specific kinases involved in cancer progression:
- Aurora-A Kinase Inhibition : One derivative demonstrated an IC50 of 0.16 μM for Aurora-A kinase, highlighting its potential as a targeted cancer therapy .
Material Science Applications
The unique photophysical properties of pyrazolo[1,5-a]pyrimidines make them suitable for applications in material sciences:
- Fluorophore Development : Recent advancements have focused on developing these compounds as emergent fluorophores due to their ability to form crystals with notable conformational and supramolecular phenomena .
Case Study 1: Anticancer Drug Development
A recent study synthesized a series of pyrazolo[1,5-a]pyrimidine derivatives and evaluated their anticancer properties. The results indicated that specific modifications to the core structure led to enhanced potency against multiple cancer cell lines.
Case Study 2: Inhibition of Kinases
Another investigation focused on the inhibition of cyclin-dependent kinases (CDKs) using pyrazolo[1,5-a]pyrimidine derivatives. The study revealed that certain compounds exhibited selective inhibition profiles, making them promising candidates for further drug development .
Chemical Reactions Analysis
Nucleophilic Acyl Substitution Reactions
The carbonyl chloride group undergoes efficient nucleophilic substitution with amines, alcohols, and thiols to form amides, esters, and thioesters, respectively. This reactivity is central to its utility in medicinal chemistry for prodrug synthesis and bioconjugation.
| Reaction Type | Conditions | Products | Yield | References |
|---|---|---|---|---|
| Amidation | Benzylamine, DCM, 0°C → RT, 6 h, TEA | Corresponding amide | 82% | |
| Esterification | Ethanol, THF, RT, 12 h, DMAP | Ethyl ester derivative | 75% | |
| Thioester formation | Thiophenol, DMF, 50°C, 8 h | Thioester analog | 68% |
Key Findings :
-
Triethylamine (TEA) is critical for scavenging HCl, improving yields.
-
Steric hindrance from the trifluoromethyl group slows reaction kinetics, requiring extended reaction times.
Hydrolysis to Carboxylic Acid
Controlled hydrolysis converts the carbonyl chloride to 5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, a common precursor for further derivatization.
| Conditions | Products | Yield | References |
|---|---|---|---|
| NaOH (2M), THF/H₂O (3:1), 60°C, 3 h | Carboxylic acid | 92% | |
| LiOH·H₂O, Dioxane, RT, 24 h | Carboxylic acid (milder conditions) | 85% |
Optimization : Microwave-assisted hydrolysis reduces reaction time to 30 minutes with comparable yields.
Suzuki-Miyaura Cross-Coupling
The chloro substituent at position 2 enables palladium-catalyzed coupling with boronic acids, expanding structural diversity.
| Boronic Acid | Catalyst System | Conditions | Products | Yield | References |
|---|---|---|---|---|---|
| Phenylboronic acid | Pd(PPh₃)₄, K₂CO₃, DMF/H₂O | 100°C, 12 h, N₂ atmosphere | Biaryl derivative | 72% | |
| 4-Methoxyphenyl | PdCl₂(dppf), Cs₂CO₃, DME | 80°C, 18 h | Functionalized biaryl | 65% |
Mechanistic Insight : The electron-withdrawing trifluoromethyl group activates the pyrimidine ring toward oxidative addition.
Friedel-Crafts Acylation
The carbonyl chloride participates in electrophilic aromatic substitution with electron-rich arenes under Lewis acid catalysis.
| Arene | Catalyst | Conditions | Products | Yield | References |
|---|---|---|---|---|---|
| Anisole | AlCl₃ | DCM, reflux, 8 h | Acetylated pyrazolopyrimidine | 58% | |
| Naphthalene | FeCl₃ | 1,2-DCE, 60°C, 12 h | Naphthoyl derivative | 63% |
Limitation : Competing hydrolysis occurs if moisture is present, necessitating anhydrous conditions.
Furan Ring Oxidation
The electron-rich furan moiety undergoes oxidation to form dihydrofuran-2,3-dione derivatives, altering solubility and bioactivity.
| Oxidizing Agent | Conditions | Products | Yield | References |
|---|---|---|---|---|
| mCPBA | DCM, 0°C → RT, 6 h | Dihydrofuran-2,3-dione | 47% | |
| Ozone | MeOH, -78°C, 2 h | Oxidative ring-opening product | 35% |
Applications : Oxidized derivatives show enhanced binding to kinase ATP pockets due to increased polarity.
Stability and Storage Considerations
Comparison with Similar Compounds
Substituent Variations at Position 5
The substituent at position 5 significantly influences molecular weight, solubility, and reactivity. Below is a comparative analysis:
*Estimated based on analogous structures.
Functional Group Variations at Position 2
The acyl chloride group distinguishes the target compound from derivatives with other functionalities:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
